Cas no 41024-94-6 ( )

• Product Name: &nbsp
• CAS No: 41024-94-6
• MF: C₄₈H₄₀O₆
• MW: 712.827613830566
• CID: 926497
• PubChem ID: 316684
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (R,R)-bis(binaphtho)-22-crown-6
• (+)-R,R'-Bis(2,2'-binaphtho)-22-crown-6
• AC1L7UEN
• AKOS024427311
• 8,9,11,12,27,28,30,31-Octahydrotetranaphtho[2,1-H:1,2-j:2,1-S:1,2-u][1,4,7,12,15,18]hexaoxacyclodocosine
• NSC-245018
• 41024-94-6
• 8,9,11,12,27,28,30,31-Octahydrotetranaphtho[2,1-H:1,2-j:2,1-S:1,2-u][1,4,7,12,15,18]hexaoxacyclodocosine #
• NSC245018
• XBKSRSMRQNQREP-UHFFFAOYSA-N
• DTXSID60311720
•  

• Inchi： 1S/C48H40O6/c1-5-13-37-33(9-1)17-21-41-45(37)46-38-14-6-2-10-34(38)18-22-42(46)52-30-26-50-28-32-54-44-24-20-36-12-4-8-16-40(36)48(44)47-39-15-7-3-11-35(39)19-23-43(47)53-31-27-49-25-29-51-41/h1-24H,25-32H2
• InChI Key： XBKSRSMRQNQREP-UHFFFAOYSA-N
• SMILES： O1CCOCCOC2C=CC3C=CC=CC=3C=2C2C(=CC=C3C=CC=CC=23)OCCOCCOC2C=CC3C=CC=CC=3C=2C2C1=CC=C1C=CC=CC=21

Computed Properties

• Exact Mass: 712.28200
• Monoisotopic Mass: 712.28248899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 54
• Rotatable Bond Count: 0
• Complexity: 963
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.38000
• LogP: 10.89560